![molecular formula C12H16ClN3O B1477146 3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane CAS No. 2098123-07-8](/img/structure/B1477146.png)
3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane
Overview
Description
3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane, also known as 6-chloropyrimidin-4-yl-2-ethoxy-3-azabicyclo[3.1.1]heptane, is an organic compound with a unique cyclic structure. It has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. This compound is of interest due to its potential use as a drug or therapeutic agent, as it can interact with various biomolecules in the body.
Scientific Research Applications
3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane has been studied for its potential use as a drug or therapeutic agent. It has been investigated for its ability to interact with various biomolecules in the body, such as proteins and enzymes, and to modulate their activity. In addition, this compound has been studied for its potential use in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders.
Mechanism of Action
3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane is believed to interact with proteins and enzymes in the body, modulating their activity. This compound has been found to bind to the active sites of enzymes, inhibiting their activity and thus preventing the formation of certain products. In addition, this compound has been found to interact with certain receptors in the body, leading to the activation of certain pathways that can lead to the production of various metabolites and hormones.
Biochemical and Physiological Effects
3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane has been found to have a number of biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). In addition, this compound has been found to interact with certain receptors in the body, leading to the activation of certain pathways that can lead to the production of various metabolites and hormones. Finally, this compound has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane in laboratory experiments has several advantages. First, this compound is relatively easy to synthesize and purify, making it an ideal starting material for a variety of experiments. In addition, this compound has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. Finally, this compound has been found to interact with various biomolecules in the body, making it an ideal tool for studying the effects of drugs and therapeutic agents.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, this compound is relatively unstable and can easily degrade in the presence of light and heat. In addition, this compound is relatively insoluble in water, making it difficult to dissolve and use in aqueous solutions.
Future Directions
Given the potential applications of 3-(6-Chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane in the fields of organic chemistry, biochemistry, and pharmacology, there are a number of potential future directions
properties
IUPAC Name |
3-(6-chloropyrimidin-4-yl)-6-ethoxy-3-azabicyclo[3.1.1]heptane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O/c1-2-17-12-8-3-9(12)6-16(5-8)11-4-10(13)14-7-15-11/h4,7-9,12H,2-3,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RALVMKLYANZASF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C2CC1CN(C2)C3=CC(=NC=N3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-chlorobutan-1-one](/img/structure/B1477065.png)
![1-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(methylamino)ethan-1-one](/img/structure/B1477066.png)
![2-(methylamino)-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one](/img/structure/B1477071.png)
![2-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)aniline](/img/structure/B1477073.png)
![2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)ethan-1-amine](/img/structure/B1477075.png)
![5-(Piperidin-4-yl)octahydrofuro[3,4-c]pyridine](/img/structure/B1477076.png)
![(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)(piperidin-4-yl)methanone](/img/structure/B1477077.png)
![2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide](/img/structure/B1477078.png)
![5-prolylhexahydro-1H-furo[3,4-c]pyrrole](/img/structure/B1477079.png)
![2-amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one](/img/structure/B1477080.png)
![3-(2-Aminoethyl)-3-azabicyclo[3.1.1]heptan-6-ol](/img/structure/B1477083.png)
![4-(6-Hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)benzoic acid](/img/structure/B1477084.png)
![3-(6-Hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile](/img/structure/B1477085.png)
![2-Azido-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one](/img/structure/B1477086.png)